2-[(4-hydroxy-2-pyrimidinyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H10F3N3O2S/c14-13(15,16)8-2-1-3-9(6-8)18-11(21)7-22-12-17-5-4-10(20)19-12/h1-6H,7H2,(H,18,21)(H,17,19,20)
• InChI Key: ZKDYXGORBQTHAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=NC=CC(=O)N2)C(F)(F)F
• Molecular Formula: C13H10F3N3O2S
• Molecular Weight: 329.30 g/mol

Description

2-[(4-hydroxy-2-pyrimidinyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide is a chemical compound with a molecular formula of C14H11F3N2O2S. It is commonly referred to as "compound X" and is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[(4-hydroxy-2-pyrimidinyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-hydroxy-2-pyrimidinyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide has anti-inflammatory properties and may be useful in the treatment of diseases such as rheumatoid arthritis and inflammatory bowel disease. It has also been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-hydroxy-2-pyrimidinyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that it may not be suitable for all types of experiments, as its mechanism of action is not fully understood.

Future Directions

There are several potential future directions for research on 2-[(4-hydroxy-2-pyrimidinyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide. One area of research could be to further investigate its anti-inflammatory properties and potential applications in the treatment of diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of research could be to explore its potential as an anti-cancer agent and to investigate its mechanism of action in more detail. Additionally, further studies could be conducted to determine the optimal dosage and administration of the compound for different applications.

Synthesis Methods

The synthesis of 2-[(4-hydroxy-2-pyrimidinyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide involves several steps, including the reaction of 2-chloro-4-hydroxy-5-methylpyrimidine with potassium thioacetate to form 2-(4-hydroxy-2-pyrimidinylthio)acetate. This intermediate is then reacted with 3-(trifluoromethyl)aniline in the presence of a base to produce the final product.

Scientific Research Applications

2-[(4-hydroxy-2-pyrimidinyl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory properties and may be useful in the treatment of diseases such as rheumatoid arthritis and inflammatory bowel disease. It has also been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of certain cancer cells.